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Quantitative Data on Synergistic Efficacy

The table below summarizes key experimental findings on the toxicity of Azadirachtin and B. bassiana

mixtures against different insect pests.

Target Pest
Optimal Ratio
(Azadirachtin :
B. bassiana)

Co-Toxicity
Coefficient
(CTC)

Biological
Observation

Experimental
Context

Source

Trialeurodes
vaporariorum
(Whitefly)

9:1, 4:1, 1:1,
1:4, 1:9

CTC > 120
(indicating

synergism)

Significantly higher
insecticidal effect

than individual
agents.

Laboratory
bioassays on

3rd-instar
nymphs.

[1]

Bemisia tabaci
(Whitefly)

Not Specified
(Compatible)

Not Specified Effective control of
whitefly on eggplant;

neem had minimal
negative effect on

fungal growth.

Laboratory and
field conditions.

[2]
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Target Pest
Optimal Ratio
(Azadirachtin :
B. bassiana)

Co-Toxicity
Coefficient
(CTC)

Biological
Observation

Experimental
Context

Source

Bemisia tabaci
(Whitefly)

Compatible at
RD, 0.5x RD,

2x RD

Synergistic
effect
reported

Combined
application with

thiamethoxam,
flonicamid, acephate,

buprofezin, and
azadirachtin showed

synergistic pest
control.

In-vitro
compatibility

and efficacy
studies.

[3]

Detailed Experimental Protocol for Synergy Evaluation

For researchers looking to replicate or validate these findings, here is a detailed methodology based on the

established protocol [1].

Insect Rearing: Maintain the target insect population (e.g., whiteflies) on host plants under controlled

environmental conditions (e.g., 26°C ± 1°C, 75% ± 7% RH, 14:10 light/dark cycle). For bioassays, use
a specific life stage, such as third-instar nymphs [1].

Pathogen & Insecticide Preparation:
Fungal Preparation: Culture B. bassiana on Potato Dextrose Agar (PDA). Harvest spores and

suspend them in a 0.1% Tween-80 solution. Determine the spore concentration using a
haemocytometer and prepare a serial dilution gradient (e.g., 1×10⁴ to 1×10⁸ conidia/mL) [1].

Insecticide Preparation: Prepare a concentration gradient of Azadirachtin (e.g., 0.5 to 500
mg/L) [1].

Compatibility Testing (Critical Step): Before synergy tests, assess the compatibility of
Azadirachtin with the fungus. Supplement PDA medium with different concentrations of

Azadirachtin. Inoculate with a fungal plug and measure the mycelial growth diameter, spore
germination rate, and inhibition rate after several days of incubation to ensure the insecticide does

not strongly inhibit the fungus [1] [2].
Bioassay of Binary Mixtures: Prepare mixtures of Azadirachtin and B. bassiana in specific ratios

(e.g., 9:1, 4:1, 1:1, 1:4, 1:9). Treat insects (e.g., by immersion or spraying) and maintain them under
controlled conditions. Record mortality after a set period (e.g., 7 days) [1].

Data Analysis & Synergy Calculation: Probit analysis is used to estimate the LC₅₀ (median lethal
concentration) for each treatment. Synergy is quantitatively determined by calculating the Co-
Toxicity Coefficient (CTC) [1]:
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Toxicity Index (TI): TI of A (Azadirachtin) = 100; TI of B (B. bassiana) = (LC₅₀ of A / LC₅₀ of B)

× 100.
Actual TI of Mixture (M): (LC₅₀ of A / LC₅₀ of M) × 100.

Theoretical TI of Mixture: [TI of A × %(A) in M] + [TI of B × %(B) in M].
Co-Toxicity Coefficient (CTC): (Actual TI of M / Theoretical TI of M) × 100.

Interpretation: A CTC > 120 indicates marked synergism; 80-120 indicates additive effects;
CTC < 80 indicates antagonism [1].

Mechanism of Action & Comparative Advantage

The synergy arises from the multi-faceted action of the combination, which overcomes the limitations of

each agent used alone.
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The combination is particularly valuable for Integrated Pest Management (IPM) as it can reduce the

required dosage of chemical insecticides, lower application costs, and delay the development of pest

resistance [1].

Key Considerations for Research & Application

Strain and Ratio Specificity: The synergistic effect is highly dependent on the specific strains of the
fungus and the mixing ratios. Optimal ratios must be determined empirically for each target pest [1]

[4].
Compatibility is Crucial: Not all insecticides are compatible with B. bassiana. Some can significantly

inhibit fungal germination and growth. Therefore, compatibility tests are an essential prerequisite for
developing a successful combined formulation [4] [3].

Performance Variation: It's important to note that while laboratory results are often strongly positive,
the efficacy of combined formulations in greenhouse or field conditions can be more variable and may

require further optimization of application methods [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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